Cas no 13608-74-7 (5-(3,4-dichlorophenyl)-1h-imidazole)

5-(3,4-dichlorophenyl)-1h-imidazole structure
13608-74-7 structure
Product Name:5-(3,4-dichlorophenyl)-1h-imidazole
CAS No:13608-74-7
MF:C9H6Cl2N2
MW:213.063339710236
CID:1239788
PubChem ID:53439889
Update Time:2025-04-20

5-(3,4-dichlorophenyl)-1h-imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-(3,4-dichlorophenyl)-1H-imidazole
    • 4-(3,4-DICHLORO-PHENYL)-1H-IMIDAZOLE
    • 4(5)-(3',4'-Dichlorphenyl)-imidazol
    • CTK8G8655
    • 4-(3,4-dichloro-phenyl)-1(3)H-imidazole
    • 13608-74-7
    • EN300-1984315
    • SCHEMBL12781980
    • DTXSID60702215
    • 4-(3,4-dichlorophenyl)-1h-imidazole
    • 5-(3,4-dichlorophenyl)-1h-imidazole
    • Inchi: 1S/C9H6Cl2N2/c10-7-2-1-6(3-8(7)11)9-4-12-5-13-9/h1-5H,(H,12,13)
    • InChI Key: DDQLYDRGTMKLDJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=CN=CN1)Cl

Computed Properties

  • Exact Mass: 211.99100
  • Monoisotopic Mass: 211.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 3.38350
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